Cas no 862423-61-8 (4-1-(piperidin-1-yl)ethylphenol)

4-1-(Piperidin-1-yl)ethylphenol is a phenolic compound featuring a piperidine-substituted ethyl group at the para position of the phenol ring. This structural motif confers unique physicochemical properties, including enhanced solubility in polar organic solvents and potential for further functionalization. The piperidine moiety introduces basicity, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. Its stability under mild conditions and compatibility with common reagents facilitate its incorporation into complex molecular frameworks. The compound’s balanced lipophilicity and hydrogen-bonding capacity may also be advantageous in drug design, particularly for targeting central nervous system (CNS) applications. Suitable for research-scale applications requiring precise structural control.
4-1-(piperidin-1-yl)ethylphenol structure
862423-61-8 structure
Product Name:4-1-(piperidin-1-yl)ethylphenol
CAS No:862423-61-8
MF:C13H19NO
MW:205.296063661575
CID:4248295
Update Time:2026-04-14

4-1-(piperidin-1-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[1-(1-piperidinyl)ethyl]-
    • 4-1-(piperidin-1-yl)ethylphenol

4-1-(piperidin-1-yl)ethylphenol Pricemore >>

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Additional information on 4-1-(piperidin-1-yl)ethylphenol

Chemical Profile of 4-1-(piperidin-1-yl)ethylphenol (CAS No. 862423-61-8)

4-1-(piperidin-1-yl)ethylphenol, identified by its Chemical Abstracts Service (CAS) number 862423-61-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural versatility. The presence of both a piperidine moiety and a phenolic group in its molecular framework suggests promising interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 4-1-(piperidin-1-yl)ethylphenol consists of an ethyl chain linking a piperidine ring to a phenol group. Piperidine, a six-membered nitrogen-containing heterocycle, is well-known for its role in many pharmacologically active molecules. Its nitrogen atom can form hydrogen bonds and interact with aromatic systems, enhancing the compound's binding affinity to biological receptors. On the other hand, the phenolic group introduces hydrophilicity and potential redox activity, which are crucial for modulating biological pathways.

Recent advancements in chemical biology have highlighted the importance of such hybrid structures in developing novel therapeutic agents. The combination of piperidine and phenol in 4-1-(piperidin-1-yl)ethylphenol has been explored for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Studies have demonstrated that compounds with similar structural motifs can exhibit inhibitory effects on enzymes and receptors involved in these pathologies.

In the context of drug development, 4-1-(piperidin-1-yl)ethylphenol has been investigated for its interaction with targets such as kinases, which are pivotal in cell signaling pathways. The piperidine ring can serve as a scaffold for designing small-molecule inhibitors that disrupt aberrant signaling cascades associated with diseases like cancer and autoimmune disorders. Additionally, the phenolic group can be modified to enhance solubility and bioavailability, critical factors for successful drug candidates.

One of the most intriguing aspects of 4-1-(piperidin-1-yl)ethylphenol is its potential to act as a prodrug or a precursor for more complex molecules. By leveraging its structural features, researchers can develop derivatives with improved pharmacokinetic properties or targeted delivery systems. This flexibility makes it an attractive candidate for medicinal chemists aiming to design next-generation therapeutics.

The synthesis of 4-1-(piperidin-1-yl)ethylphenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, aligning with the growing emphasis on green chemistry principles.

From a computational chemistry perspective, molecular modeling techniques have been employed to predict the binding affinity and interactions of 4-1-(piperidin-1-yl)ethylphenol with biological targets. These studies provide valuable insights into the compound's mechanism of action and help guide the design of optimized analogs. High-throughput virtual screening has further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds.

The pharmacological profile of 4-1-(piperidin-1-yl)ethylphenol is still under active investigation, but preliminary data suggest promising activities in preclinical models. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. These findings underscore the therapeutic potential of targeting specific biochemical pathways with tailored molecular entities.

Future research directions may focus on exploring the metabolic stability and toxicological profile of 4-1-(piperidin-1-yl)ethylphenol to ensure its suitability for clinical development. Additionally, exploring its potential in combination therapies could provide synergistic benefits by addressing multiple aspects of a disease simultaneously. The integration of interdisciplinary approaches, combining synthetic chemistry, computational biology, and pharmacology, will be crucial in unlocking the full therapeutic potential of this compound.

In summary, 4-1-(piperidin-1-yl)ethylphenol (CAS No. 862423-61-8) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of chemical features positions it as a versatile tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, compounds like this are poised to play a significant role in shaping the future of medicine.

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